Cas no 136410-02-1 (5-ethoxy-1-[(4-methoxyphenyl)carbonyl]pyrrolidin-2-one)

• Product name: 5-ethoxy-1-[(4-methoxyphenyl)carbonyl]pyrrolidin-2-one
• CAS No: 136410-02-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 1239489
• PubChem ID: 3077933

5-ethoxy-1-[(4-methoxyphenyl)carbonyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-1-[(4-methoxyphenyl)carbonyl]pyrrolidin-2-one
• 5-ethoxy-1-(4-methoxybenzoyl)pyrrolidin-2-one
• SCHEMBL10413251
• DTXSID00929388
• 136410-02-1
• (+-)-5-Ethoxy-1-(4-methoxybenzoyl)-2-pyrrolidinone
• 2-Pyrrolidinone, 5-ethoxy-1-(4-methoxybenzoyl)-, (+-)-
• 1-(4-methoxybenzoyl) 5-ethoxy pyrrolidin-2-one
• OWLACAQTBLGHGK-UHFFFAOYSA-N
• BRN 4754830

• Inchi： InChI=1S/C14H17NO4/c1-3-19-13-9-8-12(16)15(13)14(17)10-4-6-11(18-2)7-5-10/h4-7,13H,3,8-9H2,1-2H3
• InChI Key： OWLACAQTBLGHGK-UHFFFAOYSA-N
• SMILES： CCOC1CCC(=O)N1C(=O)C2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 263.11581
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84